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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411

For Researchers, Scientists, and Drug Development Professionals

(2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate, is a chemical
intermediate utilized in various industrial applications, including the synthesis of pharmaceutical
compounds like Fexofenadine.[1] While it plays a role in these processes, a comprehensive
and publicly available safety profile, including detailed toxicological and ecotoxicological data,
remains limited. This guide provides a thorough overview of the currently accessible safety
information for (2-methyl-2-phenylpropyl) acetate (CAS No. 18755-52-7), highlighting areas
where data is inconsistent or absent to ensure cautious and informed handling.

Physicochemical Properties

Understanding the physical and chemical characteristics of a substance is the first step in a
robust safety assessment. The following table summarizes the available data for (2-methyl-2-
phenylpropyl) acetate.
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Property Value Source
Molecular Formula C12H1602 [21[3114]
Molecular Weight 192.25 g/mol [2][3][4]
o ChemBK, JIGS Chemical
Appearance Colorless to pale yellow liquid o
Limited
_ ChemBK, NINGBO INNO
Density 0.998 g/cm?
PHARMCHEM CO.,LTD.
Boiling Point 256.8 °C at 760 mmHg [5][6]
Flash Point 100.8 °C [5]1[6]

Vapor Pressure

0.0151 mmHg at 25°C

[5][6]

Refractive Index

1.489

NINGBO INNO PHARMCHEM
CO.,LTD.

Solubility

Insoluble in water; Soluble in
organic solvents like ethanol

and acetone.

ChemBK, Scimplify

Hazard Identification and Classification

The classification of (2-methyl-2-phenylpropyl) acetate under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) is inconsistent across various

sources. This discrepancy underscores the need for careful handling and a conservative

approach to safety.

Some suppliers do not classify the substance as hazardous under standard use. However,

other sources provide a GHS07 "Warning" pictogram with the hazard statement H302: "Harmful

if swallowed".

GHS Classification Comparison

© 2025 BenchChem. All rights

reserved. 2/8

Tech Support


https://m.chemicalbook.com/ProdSupplierGWCB81457975_EN.htm
https://www.chemscene.com/18755-52-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81457975.htm
https://m.chemicalbook.com/ProdSupplierGWCB81457975_EN.htm
https://www.chemscene.com/18755-52-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81457975.htm
https://www.jigschemical.com/#!/intermediatesdetails/2Methyl2PhenylPropyl-Acetate
https://www.lookchem.com/casno18755-52-7.html
https://www.jigschemical.com/#!/intermediatesdetails/2Methyl2PhenylPropyl-Acetate
https://www.lookchem.com/casno18755-52-7.html
https://www.jigschemical.com/#!/intermediatesdetails/2Methyl2PhenylPropyl-Acetate
https://www.lookchem.com/casno18755-52-7.html
https://www.benchchem.com/product/b098411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. . Hazard
Source GHS Pictogram Signal Word
Statement(s)

Guidechem No data available No data available No data available

GHSO07 (Exclamation ] H302: Harmful if
BLD Pharm Warning

Mark) swallowed

GHSO07 (Exclamation ] H302: Harmful if
ChemScene Warning

Mark) swallowed

Due to these conflicting classifications, it is prudent to handle (2-methyl-2-phenylpropyl)
acetate as a substance that is potentially harmful if ingested.

Toxicological and Ecotoxicological Information

A critical gap in the safety profile of (2-methyl-2-phenylpropyl) acetate is the lack of publicly
available, detailed toxicological and ecotoxicological data. Extensive searches for information
such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for oral, dermal,
and inhalation routes, as well as data on skin/eye irritation, sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity, did not yield specific experimental results for this
compound.

Similarly, information regarding the environmental fate and effects of (2-methyl-2-
phenylpropyl) acetate, including its biodegradability, bioaccumulation potential, and toxicity to
aquatic life, is not readily available. No registration dossier was found in the ECHA (European
Chemicals Agency) database, nor was an OECD SIDS (Screening Information Dataset) report
available, which would typically provide such detailed information.

Experimental Protocols

Given the absence of published, detailed safety studies, specific experimental protocols for the
toxicological and ecotoxicological assessment of (2-methyl-2-phenylpropyl) acetate cannot
be provided. Standard OECD guidelines for testing of chemicals would be the recommended
starting point for any de novo evaluation of this substance.

Safe Handling and First Aid Measures
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In the absence of comprehensive safety data, a cautious approach to handling is essential. The
following recommendations are based on general principles for handling laboratory chemicals
with unknown long-term effects.

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a laboratory coat.

General Hygiene:

» Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

First Aid Measures:
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Exposure Route First Aid Procedure

If swallowed, rinse mouth with water. Do NOT
Ingestion induce vomiting. Call a physician or poison

control center immediately.

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. If skin

irritation occurs, seek medical attention.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Storage and Disposal

Storage:

e Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from
heat and sources of ignition.

Disposal:

» Dispose of contents/container in accordance with local, regional, national, and international
regulations. Do not let the product enter drains.

Workflow for Handling Chemicals with Limited
Safety Data

The following diagram illustrates a recommended workflow when handling a chemical, such as
(2-methyl-2-phenylpropyl) acetate, for which comprehensive safety data is not available. This
workflow emphasizes a precautionary approach to minimize potential risks.
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Workflow for handling chemicals with incomplete safety data.
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In conclusion, while (2-methyl-2-phenylpropyl) acetate is used in industrial synthesis, the
publicly available safety information is not comprehensive. The conflicting GHS classifications
and the absence of detailed toxicological and ecotoxicological data necessitate a highly
cautious approach. Researchers, scientists, and drug development professionals should
handle this substance with appropriate engineering controls and personal protective
equipment, assuming a higher level of hazard than what might be indicated by limited data.
Further comprehensive safety testing of this compound would be beneficial for all users.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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